Benzenamine, N,N-dibutyl-4-[(trimethylsilyl)ethynyl]-

• CAS No.: 667865-53-4
• Molecular Formula: C19H31NSi
• Molecular Weight: 301.5 g/mol
• IUPAC Name: N,N-dibutyl-4-(2-trimethylsilylethynyl)aniline
• InChI: InChI=1S/C19H31NSi/c1-6-8-15-20(16-9-7-2)19-12-10-18(11-13-19)14-17-21(3,4)5/h10-13H,6-9,15-16H2,1-5H3
• InChI Key: WMKJYNKENIUAFJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C1=CC=C(C=C1)C#C[Si](C)(C)C

Description

Benzenamine, N,N-dibutyl-4-[(trimethylsilyl)ethynyl]- is a useful research compound. Its molecular formula is C19H31NSi and its molecular weight is 301.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenamine, N,N-dibutyl-4-[(trimethylsilyl)ethynyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenamine, N,N-dibutyl-4-[(trimethylsilyl)ethynyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Cuprous iodide (23 mg, 1 mol %) was added to 4-iodo-N,N-dibutylaniline (4 g, 12.1 mmol), trimethylsilylacetylene (2.37 g, 24.2 mmol) and Pd(PPh3)2Cl2 (84 mg, 1 mol %) in dry Et3N (40 mL) under nitrogen. The resulting solution was stirred at room temperature for 16 h, diluted with benzene (50 mL), filtered and the solvent removed under reduced pressure. The residue was chromatographed on alumina using benzene as eluent. The solvent was removed under reduced pressure to give the title compound (3.0 g, 82%) as a pale yellow oil.